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Compound of Interest

Compound Name: Ethyl 2-(2-chloroethoxy)acetate

Cat. No.: B177131 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-chloroethoxy)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of

Ethyl 2-(2-chloroethoxy)acetate, a compound of interest in various chemical and

pharmaceutical applications. This document outlines its fundamental molecular characteristics,

a detailed protocol for its analysis, and a logical workflow for compound identification.

Core Molecular Data
The fundamental quantitative data for Ethyl 2-(2-chloroethoxy)acetate are summarized

below.

Property Value Citations

Molecular Formula C6H11ClO3 [1][2][3][4][5][6]

Molecular Weight 166.60 g/mol [1][4][5][6]

Hypothetical Experimental Protocol:
Characterization of Ethyl 2-(2-chloroethoxy)acetate
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This section details a standard methodology for the characterization and purity assessment of

Ethyl 2-(2-chloroethoxy)acetate using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To confirm the identity and determine the purity of an Ethyl 2-(2-
chloroethoxy)acetate sample.

Materials:

Ethyl 2-(2-chloroethoxy)acetate sample

High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)

Internal Standard (e.g., Dodecane)

Equipment:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Capillary column suitable for polar compounds (e.g., DB-5ms)

Autosampler

Analytical balance

Volumetric flasks and pipettes

Procedure:

Standard Preparation:

Accurately weigh approximately 10 mg of a certified reference standard of Ethyl 2-(2-
chloroethoxy)acetate and dissolve it in the chosen solvent in a 10 mL volumetric flask.

Add a known concentration of the internal standard.

Dilute to the mark with the solvent.

Sample Preparation:
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Prepare the sample by following the same procedure as the standard preparation, using

the test sample of Ethyl 2-(2-chloroethoxy)acetate.

GC-MS Analysis:

Set up the GC-MS instrument with the following parameters (example):

Inlet Temperature: 250°C

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mass Range: 40-400 amu

Data Analysis:

Identify the peak corresponding to Ethyl 2-(2-chloroethoxy)acetate in the chromatogram

by comparing its retention time with that of the reference standard.

Confirm the identity by comparing the mass spectrum of the sample peak with the

reference spectrum.

Calculate the purity of the sample by comparing the peak area of the analyte to the total

peak area of all components in the chromatogram.

Visualization of Methodologies
The following diagrams illustrate the logical workflows relevant to the analysis of chemical

compounds like Ethyl 2-(2-chloroethoxy)acetate.
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Caption: Experimental workflow for GC-MS analysis.
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Caption: Logical workflow for compound identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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